Cas no 183298-93-3 (methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate)

• Product Name: methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate
• CAS No: 183298-93-3
• MF: C₅H₆N₂O₂S
• MW: 158.178339481354
• MDL: MFCD07712727
• CID: 114049
• PubChem ID: 7576666
• Update Time: 2025-05-24

methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-5-carboxylicacid, 4-methyl-, methyl ester
• 1,2,3-THIADIAZOLE-5-CARBOXYLICACID,4-METHYL-,METHYLESTER(9CI)
• Methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate
• 4-Methyl-[1,2,3]thiadiazole-5-carboxylic acid methyl ester
• methyl 4-methylthiadiazole-5-carboxylate
• Methyl 4-methyl-(1,2,3)-thiadiazole-5-carboxylate
• MFCD07712727
• F2630-0006
• A921519
• DHWHVXWZHNDIDB-UHFFFAOYSA-N
• DTXSID10428817
• AKOS005255294
• CS-0208243
• Methyl4-methyl-1,2,3-thiadiazole-5-carboxylate
• TS-00100
• 183298-93-3
• BB 0218350
• SCHEMBL6216511
• methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate

• MDL： MFCD07712727
• Inchi： 1S/C5H6N2O2S/c1-3-4(5(8)9-2)10-7-6-3/h1-2H3
• InChI Key： DHWHVXWZHNDIDB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C)N=N1

Computed Properties

• Exact Mass: 158.01500
• Monoisotopic Mass: 158.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.323
• Boiling Point: 224.7°C at 760 mmHg
• Flash Point: 89.7°C
• Refractive Index: 1.538
• PSA: 80.32000
• LogP: 0.63310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate

Exploring the Versatile Applications of Methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate (CAS No. 183298-93-3) in Modern Chemistry

The compound methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate (CAS No. 183298-93-3) has garnered significant attention in the field of organic chemistry due to its unique structural properties and broad applicability. As a derivative of the thiadiazole family, this ester-functionalized heterocycle serves as a pivotal building block in pharmaceutical, agrochemical, and material science research. Its molecular framework, featuring a 1,2,3-thiadiazole core with a methyl ester substituent, offers exceptional reactivity for further derivatization, making it a sought-after intermediate in synthetic chemistry.

Recent advancements in heterocyclic chemistry have highlighted the importance of methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate as a precursor for bioactive molecules. Researchers are particularly interested in its role in developing novel crop protection agents, where its thiadiazole moiety demonstrates promising herbicidal and fungicidal activities. The compound's ability to modulate biological pathways has also sparked investigations into its potential for drug discovery, especially in designing small-molecule inhibitors for enzymatic targets.

From a synthetic perspective, the carboxylate group at the 5-position of the thiadiazole ring enables diverse transformations, including hydrolysis, amidation, and reduction reactions. This versatility aligns with the growing demand for sustainable chemical processes, as the compound can be efficiently modified under mild conditions, reducing energy consumption and waste generation. Environmental considerations have become a hot topic in chemical manufacturing, and methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate presents an eco-friendlier alternative to traditional halogenated intermediates.

The compound's stability and solubility profile make it particularly valuable for high-throughput screening applications. In the era of artificial intelligence-driven drug design, molecular libraries containing thiadiazole derivatives like this ester are being extensively mined for structure-activity relationships. Computational chemists frequently incorporate such scaffolds into virtual screening campaigns, capitalizing on their balanced lipophilicity and hydrogen-bonding capacity—key parameters in modern medicinal chemistry optimization.

Industrial applications of methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate extend beyond life sciences. Materials scientists are exploring its incorporation into functional polymers and electronic materials, where the thiadiazole unit can impart unique electronic properties. The compound's potential in creating organic semiconductors has become a trending research area, coinciding with the global push for flexible electronics and green energy solutions.

Quality control and analytical characterization of CAS No. 183298-93-3 remain critical topics for manufacturers and end-users. Advanced techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify the purity of this specialty chemical, especially when used in sensitive applications. The growing emphasis on supply chain transparency in the chemical industry has made proper identification and documentation of such compounds increasingly important.

As regulatory landscapes evolve, the safety profile of methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate continues to be thoroughly investigated. While not classified as hazardous under current standards, proper laboratory handling procedures are always recommended when working with this chemical. The scientific community's focus on responsible innovation ensures that such compounds are developed and utilized with appropriate risk assessment measures in place.

The future outlook for methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate appears promising, with ongoing research uncovering new applications across multiple disciplines. Its combination of synthetic accessibility and structural diversity positions it as a valuable asset in addressing contemporary challenges in healthcare, agriculture, and advanced materials. As interdisciplinary approaches gain traction in scientific research, this versatile thiadiazole derivative is poised to play an increasingly important role in innovation pipelines worldwide.